Cas no 2680727-15-3 (benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate)

• Product Name: benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate
• CAS No: 2680727-15-3
• MF: C₁₇H₁₅F₃N₂O₆S
• MW: 432.371013879776
• CID: 5622161
• PubChem ID: 165935658
• Update Time: 2025-06-08

benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate
• 2680727-15-3
• EN300-28304186

• Inchi： 1S/C17H15F3N2O6S/c1-2-21(16(23)28-11-12-6-4-3-5-7-12)14-9-8-13(10-15(14)22(24)25)29(26,27)17(18,19)20/h3-10H,2,11H2,1H3
• InChI Key： XIYYNFOLUXMURC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)[N+](=O)[O-])N(C(=O)OCC1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 432.06029186g/mol
• Monoisotopic Mass: 432.06029186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate

Comprehensive Overview of Benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate (CAS No. 2680727-15-3)

Benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate (CAS No. 2680727-15-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique nitro and trifluoromethanesulfonyl functional groups, exhibits remarkable potential as an intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a benzyl carbamate moiety, contributes to its versatility in chemical reactions, making it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

In recent years, the demand for N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate derivatives has surged, driven by the growing interest in trifluoromethylated compounds. These compounds are widely studied for their enhanced metabolic stability and bioavailability, which are critical factors in drug design. The nitro group in this compound further enhances its reactivity, enabling selective modifications that are essential for tailoring its properties to specific applications. Researchers are particularly intrigued by its potential role in developing enzyme inhibitors and receptor modulators, which are pivotal in treating various diseases.

The synthesis of benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate involves multi-step organic reactions, including carbamate formation and sulfonylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, which are crucial for its application in high-stakes research. The compound's CAS No. 2680727-15-3 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

From an industrial perspective, benzyl carbamate derivatives like this one are increasingly used in the development of sustainable agrochemicals. The trifluoromethanesulfonyl group imparts resistance to degradation, prolonging the efficacy of pesticides while minimizing environmental impact. This aligns with the global push toward green chemistry and eco-friendly pest control solutions. Additionally, the compound's potential applications in material science, such as in the synthesis of advanced polymers, are being explored, further broadening its utility.

As the scientific community continues to investigate CAS No. 2680727-15-3, questions about its mechanism of action and structure-activity relationships remain at the forefront. Online searches frequently include queries like "benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate uses" and "synthesis of nitro-containing carbamates," reflecting the compound's relevance in contemporary research. Its compatibility with high-throughput screening platforms also makes it a candidate for discovering new therapeutic agents, particularly in oncology and neurology.

In conclusion, benzyl N-ethyl-N-(2-nitro-4-trifluoromethanesulfonylphenyl)carbamate (CAS No. 2680727-15-3) represents a cutting-edge compound with multifaceted applications. Its unique chemical properties and adaptability position it as a key player in advancing both pharmaceutical innovations and agrochemical solutions. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and industry.